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Compound of Interest

Compound Name: Batimastat

Cat. No.: B1663600 Get Quote

Introduction
Batimastat (also known as BB-94) is a potent, broad-spectrum inhibitor of matrix

metalloproteinases (MMPs).[1][2] It functions as a competitive, reversible inhibitor by mimicking

the collagen substrate of MMPs.[3] Structurally, Batimastat is a collagen peptide-based

hydroxamic acid, where the hydroxamate moiety binds to the catalytic zinc atom within the

active site of MMPs, effectively blocking their enzymatic activity.[3][4] This inhibition of MMPs,

which are zinc-dependent endopeptidases responsible for degrading extracellular matrix (ECM)

components, makes Batimastat a valuable tool in cancer research.[2][5] Elevated MMP activity

is strongly associated with tumor invasion, metastasis, and angiogenesis.[2][6] In cell culture,

Batimastat is utilized to study the roles of MMPs in these processes, demonstrating anti-

invasive, anti-proliferative, and anti-metastatic activities.[1][7]

Key Properties of Batimastat
Batimastat's utility in research is defined by its chemical and biological properties. It is a

synthetic, low-molecular-weight inhibitor with a high degree of purity suitable for in vitro studies.

[2][4]
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Property Description Reference

Synonyms BB-94 [1][4]

Molecular Formula C₂₃H₃₁N₃O₄S₂ [2]

Molecular Weight 477.64 g/mol [1][8]

Appearance Solid [4]

Purity ≥98% (HPLC) [1]

Solubility

Soluble in DMSO (≥23.88

mg/mL); Insoluble in water and

ethanol.

[4]

Storage

Store stock solutions at -20°C

for up to 1 year or -80°C for up

to 2 years.

[7]

Inhibitory Activity (IC₅₀)
Batimastat exhibits potent inhibitory activity against a range of MMPs, with IC₅₀ values

typically in the low nanomolar range.

MMP Target IC₅₀ Value (nM) Reference

MMP-1 (Collagenase-1) 3 [1][7][8]

MMP-2 (Gelatinase-A) 4 [1][7][8]

MMP-3 (Stromelysin-1) 20 [1][7][8]

MMP-7 (Matrilysin) 6 [1][7][8]

MMP-8 (Collagenase-2) 10 [7]

MMP-9 (Gelatinase-B) 4 [1][7][8]
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MMPs play a critical role in tissue remodeling by degrading the ECM, a process that is hijacked

by cancer cells to facilitate invasion and metastasis.[2][6] They can cleave various substrates,

including collagen, which is a major component of the basement membrane.[2] The activity of

MMPs can also release and activate growth factors sequestered in the ECM, which in turn can

stimulate signaling pathways like MAPK and PI3K/Akt, promoting cell proliferation, survival, and

migration.[6][9] Batimastat's primary mechanism is the direct inhibition of this catalytic activity.
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Figure 1. Mechanism of Batimastat-mediated MMP inhibition.

By blocking MMPs, Batimastat prevents ECM breakdown, thereby inhibiting key steps in

cancer progression. Furthermore, it can indirectly interfere with signaling pathways that are

dependent on MMP activity.[9]
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Figure 2. Role of MMPs in cancer progression and site of Batimastat inhibition.
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Protocols
Preparation of Batimastat Stock Solution
Materials:

Batimastat (BB-94) powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or vials

Procedure:

Based on the molecular weight of Batimastat (477.64 g/mol ), calculate the mass required to

prepare a stock solution of desired concentration (e.g., 10 mM).

Warm the vial of Batimastat powder to room temperature.

Under sterile conditions, dissolve the calculated mass of Batimastat in the appropriate

volume of DMSO. To aid dissolution, you may warm the tube to 37°C for 10 minutes and/or

vortex briefly.[4] A 10 mM stock solution is commonly used.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C.[7]

Note: The final concentration of DMSO in the cell culture medium should be kept low (typically

≤0.1%) to avoid solvent-induced cytotoxicity. Prepare a vehicle control using the same final

concentration of DMSO.

Gelatin Zymography for MMP-2 and MMP-9 Activity
This protocol assesses the enzymatic activity of gelatinases (MMP-2 and MMP-9). It involves

electrophoresis of protein samples on a polyacrylamide gel containing gelatin. After

electrophoresis, the gel is incubated in a buffer that allows the separated enzymes to renature

and digest the gelatin. Active MMPs will appear as clear bands against a stained background.

[10]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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